90-80-2

Gluconolactone

In Stock

• CAS RN:
• 90-80-2

• Formula:
• C₆H₁₀O₆

• InChI:
• InChI=1S/C6H10O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-5,7-10H,1H2/t2-,3-,4+,5-/m1/s1

• InChIKey:
• PHOQVHQSTUBQQK-KLVWXMOXSA-N

• D-(+)-Gluconic acid δ -lactone (GDL) is soluble in water and hydrolyzes into gluconic acid spontaneously and homogeneously lowers the pH. Quinoprotein glucose dehydrogenase converts D-glucose to GDL which gradually lowers the pH and transcriptionally controls the prodigiosin production. GDL is commonly used in the food industry to cause gelation of sodium caseinate by acidification. GDL helps to overcome the difficulties and variations of using starter bacterial cultures.
  Gluconolactone is a naturally occurring polyhydroxy acid (PHA) with metal chelating, moisturizing and antioxidant activity. Gluconolactone can be produced by enzymatic oxidation of D-glucose oxidation. Its ability in free radicals scavenging accounts for its antioxidant property. It is used in cosmetic product and as a coagulant in tofu processing. (NCI05)
  Gluconolactone, al...

2,5-Dihydroxybenzoate

• CAS RN:
• 490-80-2

• Formula:
• C7H5O4-

• InChI:
• InChI=1S/C7H6O4/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,8-9H,(H,10,11)/p-1

• InChIKey:
• WXTMDXOMEHJXQO-UHFFFAOYSA-M

• 2,5-dihydroxybenzoate is a dihydroxybenzoate that is the conjugate base of 2,5-dihydroxybenzoic acid;  major species at pH 7.3. It has a role as a human metabolite and a fungal metabolite. It is a conjugate base of a 2,5-dihydroxybenzoic acid.

Ethyl 4-methoxy-3-methylphenyl sulfide

In Stock

• CAS RN:
• 50390-80-2

• Formula:
• C10H14OS

• InChI:
• InChI=1S/C10H14OS/c1-4-12-9-5-6-10(11-3)8(2)7-9/h5-7H,4H2,1-3H3

• InChIKey:
• XXHQKVPWMWCBCH-UHFFFAOYSA-N

• Ethyl 4-methoxy-3-methylphenyl sulfide is a useful research compound. Its molecular formula is C10H14OS and its molecular weight is 182.28 g/mol. The purity is usually 95%.

2(1H)-Pyrimidinone, tetrahydro-1-(phenylmethyl)-

In Stock

• CAS RN:
• 34790-80-2

• Formula:
• C11H14N2O

• InChI:
• InChI=1S/C11H14N2O/c14-11-12-7-4-8-13(11)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,12,14)

• InChIKey:
• WKSFKEGGQALVAF-UHFFFAOYSA-N

• 2(1H)-Pyrimidinone, tetrahydro-1-(phenylmethyl)- is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.

tert-Butyl N-(2-hydroxyethyl)carbamate

In Stock

• CAS RN:
• 26690-80-2

• Formula:
• C7H15NO3

• InChI:
• InChI=1S/C7H15NO3/c1-7(2,3)11-6(10)8-4-5-9/h9H,4-5H2,1-3H3,(H,8,10)

• InChIKey:
• GPTXCAZYUMDUMN-UHFFFAOYSA-N

• Tert-Butyl N-(2-hydroxyethyl)carbamate, also known as Tert-Butyl N-(2-hydroxyethyl)carbamate, is a useful research compound. Its molecular formula is C7H15NO3 and its molecular weight is 161.2 g/mol. The purity is usually 95%.

3-(4-bromophenyl)-3,5,6,7,8,9-hexahydro-2H-[1,2,4]triazolo[4,3-a]azepin-3-ol

In Stock

• CAS RN:
• 306290-80-2

• Formula:
• C13H16BrN3O

• InChI:
• InChI=1S/C13H16BrN3O/c14-11-7-5-10(6-8-11)13(18)16-15-12-4-2-1-3-9-17(12)13/h5-8,16,18H,1-4,9H2

• InChIKey:
• FVCFAOXLRPGYSW-UHFFFAOYSA-N

• 3-(4-bromophenyl)-3,5,6,7,8,9-hexahydro-2H-[1,2,4]triazolo[4,3-a]azepin-3-ol is a useful research compound. Its molecular formula is C13H16BrN3O and its molecular weight is 310.195. The purity is usually 95%.

4-(3-Iodophenyl)-4-oxobutyric acid

In Stock

• CAS RN:
• 898790-80-2

• Formula:
• C10H9IO3

• InChI:
• InChI=1S/C10H9IO3/c11-8-3-1-2-7(6-8)9(12)4-5-10(13)14/h1-3,6H,4-5H2,(H,13,14)

• InChIKey:
• HQTQRXTZHIHSPP-UHFFFAOYSA-N

• 4-(3-Iodophenyl)-4-oxobutyric acid is a useful research compound. Its molecular formula is C10H9IO3 and its molecular weight is 304.08 g/mol. The purity is usually 95%.

methyl 4-(2-(6-oxo-3-(p-tolylcarbamoyl)pyridazin-1(6H)-yl)acetamido)benzoate

In Stock

• CAS RN:
• 932990-80-2

• Formula:
• C22H20N4O5

• InChI:
• InChI=1S/C22H20N4O5/c1-14-3-7-17(8-4-14)24-21(29)18-11-12-20(28)26(25-18)13-19(27)23-16-9-5-15(6-10-16)22(30)31-2/h3-12H,13H2,1-2H3,(H,23,27)(H,24,29)

• InChIKey:
• HCDFGUSHQDAYBX-UHFFFAOYSA-N

• Methyl 4-(2-(6-oxo-3-(p-tolylcarbamoyl)pyridazin-1(6H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C22H20N4O5 and its molecular weight is 420.425. The purity is usually 95%.

7,8-Dichloronaphthalen-1-ol

In Stock

• CAS RN:
• 1310290-80-2

• Formula:
• C10H6Cl2O

• InChI:
• InChI=1S/C10H6Cl2O/c11-7-5-4-6-2-1-3-8(13)9(6)10(7)12/h1-5,13H

• InChIKey:
• GCRXZEYXHHILSK-UHFFFAOYSA-N

• 7,8-Dichloronaphthalen-1-ol is a useful research compound. Its molecular formula is C10H6Cl2O and its molecular weight is 213.06 g/mol. The purity is usually 95%.

2-methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline

In Stock

• CAS RN:
• 1182990-80-2

• Formula:
• C11H13N3

• InChI:
• InChI=1S/C11H13N3/c1-8-5-9(3-4-11(8)12)10-6-13-14(2)7-10/h3-7H,12H2,1-2H3

• InChIKey:
• FBAGLNRMXAPBLQ-UHFFFAOYSA-N

• 2-methyl-4-(1-methyl-1H-pyrazol-4-yl)aniline is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.

N1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-N2-(5-methylisoxazol-3-yl)oxalamide

In Stock

• CAS RN:
• 1797090-80-2

• Formula:
• C18H25N3O4

• InChI:
• InChI=1S/C18H25N3O4/c1-10-3-15(21-25-10)20-17(23)16(22)19-9-18(24-2)13-5-11-4-12(7-13)8-14(18)6-11/h3,11-14H,4-9H2,1-2H3,(H,19,22)(H,20,21,23)

• InChIKey:
• YDDFHLUCGBRLHS-UHFFFAOYSA-N

• N1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C18H25N3O4 and its molecular weight is 347.415. The purity is usually 95%.

N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)quinoxaline-2-carboxamide

In Stock

• CAS RN:
• 1797890-80-2

• Formula:
• C16H13N5O2S

• InChI:
• InChI=1S/C16H13N5O2S/c22-14(12-8-18-9-4-1-2-5-10(9)19-12)21-16-20-11-6-3-7-17-15(23)13(11)24-16/h1-2,4-5,8H,3,6-7H2,(H,17,23)(H,20,21,22)

• InChIKey:
• ITQMVOLWSSPZBL-UHFFFAOYSA-N

• N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)quinoxaline-2-carboxamide is a useful research compound. Its molecular formula is C16H13N5O2S and its molecular weight is 339.37. The purity is usually 95%.

2-[1-(Trifluoromethyl)cyclopropyl]ethan-1-amine hydrochloride

In Stock

• CAS RN:
• 1454690-80-2

• Formula:
• C6H11ClF3N

• InChI:
• InChI=1S/C6H10F3N.ClH/c7-6(8,9)5(1-2-5)3-4-10;/h1-4,10H2;1H

• InChIKey:
• JSSQTAALEADCBS-UHFFFAOYSA-N

• 2-[1-(Trifluoromethyl)cyclopropyl]ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C6H11ClF3N and its molecular weight is 189.6 g/mol. The purity is usually 95%.

1-(4-Methylphenyl)-1-(2-thienyl)methanamine hydrochloride

• CAS RN:
• 1268990-80-2; 852956-40-2

• Formula:
• C12H14ClNS

• InChI:
• InChI=1S/C12H13NS.ClH/c1-9-4-6-10(7-5-9)12(13)11-3-2-8-14-11;/h2-8,12H,13H2,1H3;1H

• InChIKey:
• MISZBRKEPJOXSM-UHFFFAOYSA-N

• 1-(4-Methylphenyl)-1-(2-thienyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C12H14ClNS and its molecular weight is 239.76. The purity is usually 95%.